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Compound of Interest

Compound Name: Azido-PEG6-THP

Cat. No.: B11937955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azido-PEG6-THP is a heterobifunctional linker that enables the covalent attachment of a

polyethylene glycol (PEG) spacer to a protein of interest. This process, known as PEGylation,

can significantly enhance the therapeutic properties of proteins by improving their solubility,

stability, and pharmacokinetic profiles. The Azido-PEG6-THP linker contains two key functional

groups: an azide (N3) group for bioorthogonal "click chemistry" ligation and a tetrahydropyranyl

(THP) protected hydroxyl group. The THP group provides a stable protecting group for the

hydroxyl functionality, which can be deprotected under acidic conditions to reveal a reactive

hydroxyl group for further modification if required.

The azide group serves as a versatile handle for conjugation to alkyne-modified molecules via

either the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or the strain-promoted

azide-alkyne cycloaddition (SPAAC). These click chemistry reactions are highly specific and

efficient, proceeding under mild, aqueous conditions, making them ideal for bioconjugation to

sensitive protein molecules. This document provides detailed protocols for the use of Azido-
PEG6-THP in protein bioconjugation, including reaction conditions, purification methods, and

characterization techniques.

Properties and Handling of Azido-PEG6-THP
Proper handling and storage of Azido-PEG6-THP are crucial for successful bioconjugation.
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Property Value Reference

Molecular Weight 391.46 g/mol N/A

Solubility

Soluble in water, aqueous

buffers, DMSO, DMF, and

chlorinated solvents. Less

soluble in alcohols and

toluene. Insoluble in ether.

[1]

Storage

Store at -20°C for long-term

storage. Stock solutions

should be prepared fresh, but

can be stored at -20°C for

short periods. Avoid repeated

freeze-thaw cycles.

[2]

Stability

Stable under recommended

storage conditions.

Incompatible with strong

acids/alkalis and strong

oxidizing/reducing agents.

[2]

Safety

Avoid inhalation, and contact

with eyes and skin. Use in a

well-ventilated area. While not

classified as hazardous,

standard laboratory safety

precautions should be

followed.

[2]

Experimental Workflows
The overall workflow for protein bioconjugation using Azido-PEG6-THP typically involves the

introduction of an alkyne group onto the target protein, followed by the click chemistry reaction

with the azide-functionalized PEG linker.
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Reactant Preparation Catalyst Addition

Alkyne-Protein Azido-PEG6-THP

Reaction Mixture

CuSO4 THPTA

Degas

Inert Gas

Initiate Reaction

+ Sodium Ascorbate

Incubate

1-4h, RT

Quench

+ EDTA

Purification
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Azide-Modified Protein Strained Alkyne

Incubate

2-12h, RT or 4°C

Purification/Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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